Cas no 196600-97-2 (4-Pyrimidinamine,5-chloro-2-fluoro-)

• Product Name: 4-Pyrimidinamine,5-chloro-2-fluoro-
• CAS No: 196600-97-2
• MF: C₄H₃ClFN₃
• MW: 147.538122415543
• CID: 116974
• PubChem ID: 590135
• Update Time: 2025-04-18

4-Pyrimidinamine,5-chloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-chloro-2-fluoro-
• 4-Pyrimidinamine, 5-chloro-2-fluoro- (9CI)
• 4-Pyrimidinamine,5-chloro-2-fluoro-(9ci)
• 5-chloro-2-fluoropyrimidin-4-amine
• GQMUSPJIDCLALP-UHFFFAOYSA-N
• SCHEMBL9682588
• 196600-97-2
• Pyrimidine, 2-fluoro-5-chloro-4-amino-
• 5-Chloro-2-fluoro-4-pyrimidinamine #

• Inchi： 1S/C4H3ClFN3/c5-2-1-8-4(6)9-3(2)7/h1H,(H2,7,8,9)
• InChI Key： GQMUSPJIDCLALP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1N)F

Computed Properties

• Exact Mass: 147.00000
• Monoisotopic Mass: 146.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 1.43250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives